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Compound of Interest

Compound Name: WAY-100135

Cat. No.: B1683583

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of WAY-100135, a pivotal
research tool in the study of depression and serotonergic neurotransmission. This document
details its mechanism of action, summarizes key quantitative data, and provides detailed
experimental protocols for its application in preclinical research.

Core Concepts: Mechanism of Action

WAY-100135 is a phenylpiperazine derivative that acts as a potent and selective antagonist at
serotonin 5-HT1A receptors.[1][2] Initially lauded for its high selectivity, further research has
revealed a more complex pharmacological profile. Notably, WAY-100135 also exhibits partial
agonist activity at 5-HT1D receptors and, to a lesser extent, at 5-HT1B receptors.[1] This dual
activity is crucial for interpreting experimental outcomes. Its antagonist action at the
somatodendritic 5-HT1A autoreceptors in the raphe nuclei leads to an increase in the firing rate
of serotonergic neurons, a key mechanism in antidepressant action.[1] Concurrently, its partial
agonism at 5-HT1D receptors may also modulate serotonin release.

The following diagram illustrates the primary signaling pathway influenced by WAY-100135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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